Cas no 17355-10-1 ((S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid)
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid is a chiral dipeptide derivative combining L-tyrosine and L-leucine structural motifs. Its key advantages include high stereochemical purity due to the defined (S)-configuration at both chiral centers, ensuring precise molecular interactions in research applications. The presence of a phenolic hydroxyl group enhances solubility in polar solvents, while the hydrophobic leucine moiety contributes to balanced amphiphilic properties. This compound is particularly valuable in peptide synthesis, medicinal chemistry, and biochemical studies, where its rigid backbone and functional groups enable selective modifications. Its stability under physiological conditions makes it suitable for investigating enzyme-substrate interactions or designing bioactive peptide analogs.
17355-10-1 structure
Product Name:(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid
CAS No:17355-10-1
MF:C15H22N2O4
MW:294.346184253693
MDL:MFCD00037194
CID:157590
PubChem ID:87071
Update Time:2025-10-29
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid
- H-TYR-LEU-OH
- L-Leucine, L-tyrosyl-
- L-Leucine,N-L-tyrosyl
- L-tyrosine-L-leucine
- L-Tyrosyl-L-leucin
- L-Tyrosyl-L-leucine
- N-L-Tyrosyl-L-leucin
- N-L-tyrosyl-L-leucine
- TYR-LEU
- TYR-LEU CRYSTALLINE
- tyrosylleucine
- L-Leucine, N-L-tyrosyl-
- (2S)-2-[[(2S)-2-azaniumyl-3-(4-hydroxyphenyl)propanoyl]amino]-4-methylpentanoate
- CHEMBL55259
- (2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-4-methylpentanoic acid
- 17355-10-1
- Q27145059
- Tyrosyl-Leucine
- CS-0089397
- DTXSID30938403
- A927246
- HY-122794
- AKOS010420852
- DS-16492
- YL
- C73328
- SCHEMBL9822809
- MFCD00037194
- Tyr-Leu (TFA)
- N-[2-Amino-1-hydroxy-3-(4-hydroxyphenyl)propylidene]leucine
- L-Tyr-L-Leu
- CHEBI:75003
- tyr-leucrystalline
- TYR-LEU 99% CRYSTALLINE
- DB-328064
- DTXSID20874720
- DTXCID101012845
- 2-((2-amino-1-hydroxy-3-(4-hydroxyphenyl)propylidene)amino)-4-methylpentanoate
- Tyrosine-Leucine dipeptide
- 2-{[2-amino-1-hydroxy-3-(4-hydroxyphenyl)propylidene]amino}-4-methylpentanoate
- (S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoicacid
- Y-L Dipeptide
- AUEJLPRZGVVDNU-STQMWFEESA-N
- YL dipeptide
- Tyrosine Leucine dipeptide
-
- MDL： MFCD00037194
- Inchi： 1S/C15H22N2O4/c1-9(2)7-13(15(20)21)17-14(19)12(16)8-10-3-5-11(18)6-4-10/h3-6,9,12-13,18H,7-8,16H2,1-2H3,(H,17,19)(H,20,21)/t12-,13-/m0/s1
- InChI Key： AUEJLPRZGVVDNU-STQMWFEESA-N
- SMILES： O=C([C@H](CC1C=CC(=CC=1)O)N)N[C@H](C(=O)O)CC(C)C
Computed Properties
- Exact Mass: 294.15800
- Monoisotopic Mass: 294.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.8
- Topological Polar Surface Area: 113A^2
Experimental Properties
- Density: 1.218
- Boiling Point: 575.9°C at 760 mmHg
- Flash Point: 302.1°C
- Refractive Index: 1.565
- PSA: 112.65000
- LogP: 1.96870
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- WGK Germany：3
- Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C(BD133996)
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250313-1g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 1g |
$143 | 2021-06-09 | |
| Chemenu | CM250313-5g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 5g |
$393 | 2021-06-09 | |
| Chemenu | CM250313-10g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 10g |
$636 | 2021-06-09 | |
| Chemenu | CM250313-25g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 25g |
$1197 | 2021-06-09 | |
| Chemenu | CM250313-1g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 1g |
$143 | 2023-02-02 | |
| Chemenu | CM250313-5g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 5g |
$393 | 2023-02-02 | |
| Chemenu | CM250313-10g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 10g |
$636 | 2023-02-02 | |
| Chemenu | CM250313-25g |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid |
17355-10-1 | 95% | 25g |
$1197 | 2023-02-02 | |
| abcr | AB476802-1 g |
H-Tyr-Leu-OH; . |
17355-10-1 | 1g |
€310.50 | 2023-06-15 | ||
| abcr | AB476802-5 g |
H-Tyr-Leu-OH; . |
17355-10-1 | 5g |
€1090.50 | 2023-06-15 |
(S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid Related Literature
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1. Potentiometric and spectrophotometric study of the co-ordination compounds formed between copper(II) and dipeptides containing tyrosineRobert J. W. Hefford,Leslie D. Pettit J. Chem. Soc. Dalton Trans. 1981 1331
-
Arkamita Bandyopadhyay,Swapan K Pati Phys. Chem. Chem. Phys. 2016 18 20682
-
Steve Jobin,Alexia Méjean,Sindy-Marcela Galindo,Xinxia Liang,Simon Vézina-Dawod,Eric Biron Org. Biomol. Chem. 2016 14 11230
-
4. Peptide kinetics. Part 10.—Kinetics of simultaneous hydrolysis and reversible sequence-inversion of some dipeptides in strong acidA. A. Brewerton,D. A. Long,T. G. Truscott Trans. Faraday Soc. 1970 66 2297
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Ying Chen,Lan Zhang,Zongwei Cai,Guonan Chen Analyst 2011 136 1852
17355-10-1 ((S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)propanamido)-4-methylpentanoic acid) Related Products
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